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Cat. No.: B1305600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the available information on the physical properties

of 4-Chloro-4-methylpentanenitrile (CAS No. 72144-70-8). Despite a comprehensive search

of scientific databases, chemical supplier catalogs, and safety data repositories, experimentally

determined physical properties for this compound are not readily available in the public domain.

This document presents computed data and information on closely related compounds to serve

as a preliminary reference for researchers. Caution is advised when handling this compound,

and it is recommended that its physical properties be determined experimentally prior to any

substantive use.

Introduction
4-Chloro-4-methylpentanenitrile is a halogenated nitrile compound.[1] Halogenated nitriles

are a class of organic compounds that find utility as intermediates in the synthesis of a variety

of chemical structures, including pharmaceuticals and agrochemicals. The presence of both a

nitrile group and a tertiary alkyl chloride imparts specific reactivity to the molecule, making it a

potentially interesting building block in organic synthesis. However, a notable scarcity of

published data on its physical and chemical characteristics necessitates a cautious and

methodical approach to its study and application.
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Physicochemical Properties
4-Chloro-4-methylpentanenitrile: Computed Data
Due to the absence of experimentally determined physical properties, the following table

summarizes the computed data available for 4-Chloro-4-methylpentanenitrile. These values

are theoretical predictions and should be used with caution.

Property Value Source

Molecular Formula C₆H₁₀ClN PubChem[1]

CAS Number 72144-70-8 ChemicalBook[2]

Molecular Weight 131.60 g/mol PubChem[1]

Topological Polar Surface Area 23.8 Å² PubChem[1]

Heavy Atom Count 8 PubChem[1]

Complexity 121 PubChem[1]

Disclaimer: The data presented in this table are computationally derived and have not been

experimentally verified.

Reference Data: Physical Properties of 4-
Methylpentanenitrile
For the purpose of providing a general reference, the experimentally determined physical

properties of the closely related, non-chlorinated analog, 4-methylpentanenitrile (CAS No. 542-

54-1), are presented below. It is crucial to note that the presence of a chlorine atom in 4-
Chloro-4-methylpentanenitrile will significantly alter these properties.
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Property Value Source

Molecular Formula C₆H₁₁N PubChem[3]

Molecular Weight 97.16 g/mol PubChem[3]

Boiling Point 154 °C at 760 mmHg PubChem[3]

Melting Point -51 °C PubChem[3]

Density 0.801 g/cm³ at 25 °C PubChem[3]

Refractive Index 1.406 at 20 °C PubChem[3]

Solubility in water Insoluble PubChem[3]

Important Note: The data in this table are for 4-methylpentanenitrile and are provided for

illustrative purposes only. These values are not representative of 4-Chloro-4-
methylpentanenitrile.

Experimental Protocols
A thorough search of scientific literature and patent databases did not yield any specific,

detailed experimental protocols for the synthesis or purification of 4-Chloro-4-
methylpentanenitrile.

Logical Workflow for Handling a Compound with
Unknown Properties
Given the lack of safety and handling information for 4-Chloro-4-methylpentanenitrile, a

stringent workflow should be followed when working with this compound. The following diagram

illustrates a logical approach to handling a chemical with unknown physical and toxicological

properties.
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General Workflow for Handling a Compound with Unknown Properties

Preparation and Assessment

Experimental Work

Analysis and Documentation

Literature and Database Search for Properties and Hazards

Assume High Toxicity and Reactivity

Develop a Detailed Standard Operating Procedure (SOP)

Prepare Necessary Personal Protective Equipment (PPE)

Work in a Certified Fume Hood

Use Smallest Possible Quantities

Monitor for any Unexpected Reactions

Quench and Dispose of Waste Appropriately

Characterize the Compound (e.g., NMR, MS)

Document All Observations and Data

Update Internal Safety Records

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling and characterization of a chemical compound

with unknown properties.

Conclusion
4-Chloro-4-methylpentanenitrile is a compound for which there is a significant lack of publicly

available experimental data regarding its physical properties. Researchers and drug

development professionals should exercise extreme caution and conduct their own thorough

physical and toxicological assessments before utilizing this compound in their work. The

information provided in this guide is intended to be a starting point and should be

supplemented with experimentally determined data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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